Guest molecule entrapment by both capsule and hydrocarbon sidechains in self-assembled pyrogallol[4]arenes†‡

New Journal of Chemistry Pub Date: 2009-05-05 DOI: 10.1039/B823160E

Abstract

The self-assembly of pyrogallol[4]arenes resulted in the formation of hexameric capsules that trapped guest molecules present in solution, either within the capsule or within the pendant hydrocarbon chains. The results of analytical studies using FT-IR, 1H NMR, 13C NMR, TEM, TGA and HPLC are presented, along with the solid state structures of three hexameric capsules. Each of the capsules described has a large interior and includes various guest molecules.

Graphical abstract: Guest molecule entrapment by both capsule and hydrocarbon sidechains in self-assembled pyrogallol[4]arenes
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